N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H10F3N3OS/c1-7-18-8(6-20-7)5-17-11(19)9-3-2-4-16-10(9)12(13,14)15/h2-4,6H,5H2,1H3,(H,17,19)
• InChI Key: QVUPUNCDXYTXKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CNC(=O)C2=C(N=CC=C2)C(F)(F)F
• Molecular Formula: C12H10F3N3OS
• Molecular Weight: 301.29 g/mol

Description

N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(trifluoromethyl)pyridine-3-carboxamide, also known as compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Compound X has been shown to bind to specific proteins and enzymes, leading to the inhibition or activation of their function. For example, it has been shown to inhibit the activity of certain kinases involved in cancer cell proliferation and survival. It has also been shown to activate specific enzymes involved in the regulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects
Compound X has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, the modulation of neurotransmitter release, and the reduction of inflammation. It has also been shown to have antioxidant properties and to inhibit the formation of reactive oxygen species (ROS) in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(trifluoromethyl)pyridine-3-carboxamide X in lab experiments is its specificity for certain proteins and enzymes, allowing for the study of specific biochemical pathways. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are various future directions for the study of N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(trifluoromethyl)pyridine-3-carboxamide X, including the development of more efficient synthesis methods, the identification of new therapeutic applications, and the determination of its safety and efficacy in vivo. Additionally, the use of this compound X as a tool this compound to study specific proteins and enzymes in biochemical pathways is an area of interest for future research.

Synthesis Methods

Compound X can be synthesized using various methods, including the reaction of 2-(trifluoromethyl)pyridine-3-carboxylic acid with 2-amino-4-methylthiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product can be purified using column chromatography to obtain pure N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(trifluoromethyl)pyridine-3-carboxamide X.

Scientific Research Applications

Compound X has shown potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and neuroscience. It has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, neurological disorders, and inflammatory diseases. In addition, it has been used as a tool N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(trifluoromethyl)pyridine-3-carboxamide to study the function of specific proteins and enzymes in biochemical pathways.